N-(2-morpholino-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)cyclopentanecarboxamide
• InChI: InChI=1S/C16H24N2O2S/c19-16(13-3-1-2-4-13)17-11-15(14-5-10-21-12-14)18-6-8-20-9-7-18/h5,10,12-13,15H,1-4,6-9,11H2,(H,17,19)
• InChI Key: LMQMYDPQHIUNIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCC(C2=CSC=C2)N3CCOCC3
• Molecular Formula: C16H24N2O2S
• Molecular Weight: 308.4 g/mol

Description

N-(2-morpholino-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide, also known as MTSEA, is a chemical compound that has gained attention in scientific research due to its unique properties. It is a member of the class of compounds known as thiol-reactive compounds and has been used in various biochemical and physiological studies.

Scientific Research Applications

Nucleophilic Behavior and Catalytic Transformations

Morpholinoenamines, which share structural similarity to "N-(2-morpholino-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide," have been studied for their nucleophilic behavior and reactions with various agents like diethyl azodicarboxylate (DAD) and phenylisocyanate (PIC). These studies reveal insights into the reactivity of such compounds under different conditions, contributing to the field of synthetic organic chemistry (Ferri, Pitacco, & Valentin, 1978).

Synthesis of Cyclopenta[c]pyridine Derivatives

Research on the synthesis of cyclopenta[c]pyridine derivatives from ethyl 2-(N-morpholinyl)cyclopent-1-ene-1-carboxylate, a structurally similar compound, highlights the potential of morpholino compounds in generating novel heterocyclic systems. These systems have significant implications for medicinal chemistry and drug design (Dotsenko, Krivokolysko, & Litvinov, 2008).

Anti-anoxic Activity and Structure-Activity Relationships

Studies on compounds containing morpholino groups, including those structurally related to "N-(2-morpholino-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide," have demonstrated anti-anoxic (AA) activity. These investigations into the structure-activity relationships provide valuable information for the development of cerebral protective agents (Ohkubo, Kuno, Nakanishi, & Takasugi, 1995).

Complex Formation and Catalysis

Research into the complex formation involving morpholine derivatives and their catalytic applications, such as in the cyclization processes, offers insights into the versatile roles these compounds can play in both synthetic chemistry and catalysis (Petrov, Popova, Krivchun, & Belyakov, 2020).

Solvent Effects on Reactions

The impact of solvent on the reaction outcomes of morpholine-containing compounds has been explored, demonstrating the significant role that reaction media play in directing the synthesis pathways and product distribution. This research contributes to the optimization of synthetic strategies for related compounds (SatoKikumasa, InoueSeiichi, OhashiMasao, & KuranamiShin-ichi, 1975).